(2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone

• IUPAC Name: (2,4-dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone
• InChI: InChI=1S/C15H17N3O2/c1-10-14(20-11(2)16-10)15(19)18-9-8-17(3)12-6-4-5-7-13(12)18/h4-7H,8-9H2,1-3H3
• InChI Key: KPJFYYREUBPSOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)C)C(=O)N2CCN(C3=CC=CC=C32)C
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

(2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone, also known as DMOM, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. DMOM belongs to the class of oxazoline-containing compounds and is a potent inhibitor of protein-protein interactions.

Mechanism of Action

(2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone exerts its pharmacological effects by selectively inhibiting the interaction between two proteins. It binds to a specific region on the surface of the protein, thereby preventing it from interacting with its partner protein. This disruption of protein-protein interaction can lead to the inhibition of various cellular processes and signaling pathways, ultimately resulting in the desired pharmacological effect.
Biochemical and Physiological Effects:
(2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone has been shown to possess a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. (2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, (2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone has been shown to inhibit viral replication by disrupting protein-protein interactions involved in the viral life cycle.

Advantages and Limitations for Lab Experiments

(2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone has several advantages as a research tool. It is a potent and selective inhibitor of protein-protein interactions, making it a valuable tool for studying various cellular processes and signaling pathways. (2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone is also stable and easy to synthesize, making it readily available for use in research. However, (2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone also has some limitations. It can be toxic at high concentrations and may have off-target effects, leading to potential complications in interpreting experimental results.

Future Directions

There are several future directions for the research and development of (2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone. One potential direction is the optimization of (2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone derivatives with improved pharmacological properties such as increased potency, selectivity, and reduced toxicity. Another direction is the identification of new protein-protein interactions that can be targeted by (2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone. Additionally, (2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone can be used as a lead compound for the development of new drugs for the treatment of various diseases.

Synthesis Methods

(2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone can be synthesized through a multi-step process involving the condensation of 2,4-dimethyl-5-aminooxazole and 4-methyl-1,2-dihydroquinoxaline-3-carbaldehyde. The reaction is carried out in the presence of a base and a solvent such as ethanol or acetonitrile. The resulting product is then purified using column chromatography to obtain pure (2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone.

Scientific Research Applications

(2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone has been extensively studied for its potential applications in drug discovery and development. It has been shown to inhibit the interaction between several protein-protein complexes that are involved in various diseases such as cancer, inflammation, and viral infections. (2,4-Dimethyl-1,3-oxazol-5-yl)-(4-methyl-2,3-dihydroquinoxalin-1-yl)methanone has also been shown to possess anti-inflammatory and anti-cancer properties in vitro and in vivo.